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Compound of Interest

Compound Name: Einecs 260-048-5

Cat. No.: B15349187

A comprehensive review of publicly available data for the compound identified by CAS number
56195-26-7 reveals a significant lack of detailed scientific information. This document outlines
the available data and highlights the current knowledge gaps.

Chemical Identity and Nomenclature

The compound assigned the CAS number 56195-26-7 is chemically identified as a-[2,3-
dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-
isoindol-1-ylidene]-1H-benzimidazole-2-acetonitrile.[1] It is important to note that the common
name "Nitron" is not associated with this specific CAS number in the available literature. The
name "Nitron" is more commonly linked to other chemical entities, such as the one with CAS
number 2218-94-2.

Table 1: Chemical Identification of CAS 56195-26-7

Identifier Value

CAS Number 56195-26-7

a-[2,3-dihydro-3-[tetrahydro-1-(3-

) methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-

Chemical Name
pyrimidinylidene]-1H-isoindol-1-ylidene]-1H-

benzimidazole-2-acetonitrile

Molecular Formula C26H22N604[2]
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Physicochemical Properties

A thorough search of scientific databases and chemical supplier information did not yield any
quantitative data regarding the physicochemical properties of CAS 56195-26-7. Key
parameters such as melting point, boiling point, solubility, and pKa remain uncharacterized in
publicly accessible resources.

Table 2: Physicochemical Properties of CAS 56195-26-7

Property Value

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Biological Activity and Mechanism of Action

There is currently no available information in the public domain regarding the biological activity
or mechanism of action of CAS 56195-26-7. No studies describing its effects on biological
systems, potential therapeutic applications, or associated signaling pathways have been
identified.

Experimental Protocols

Detailed experimental methodologies for the synthesis, purification, or analysis of CAS 56195-
26-7 are not described in the searched scientific literature. While the compound is listed by
some chemical suppliers, specific protocols for its preparation or use in experimental settings
are not provided.

Signaling Pathways and Experimental Workflows

Due to the absence of research on the biological effects of CAS 56195-26-7, there are no
known signaling pathways, experimental workflows, or logical relationships to be visualized.
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Conclusion

The compound registered under CAS 56195-26-7 is a poorly characterized molecule. While its
chemical structure and formula are known, there is a complete lack of publicly available data on
its fundamental physicochemical properties, biological activity, and mechanism of action.
Consequently, for researchers, scientists, and drug development professionals, this compound
represents an unexplored area of chemical space. Further investigation would be required to
determine any of its basic properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15349187?utm_src=pdf-custom-synthesis
https://www.echemi.com/supplier/pid_Seven35642-2-cyanomethylbenzimidazole.html
https://www.echemi.com/supplier/pid_Seven35642-2-cyanomethylbenzimidazole.html
https://wap.guidechem.com/dictionary_keys_C26H22N6O4.html
https://www.benchchem.com/product/b15349187#basic-properties-of-nitron-cas-56195-26-7
https://www.benchchem.com/product/b15349187#basic-properties-of-nitron-cas-56195-26-7
https://www.benchchem.com/product/b15349187#basic-properties-of-nitron-cas-56195-26-7
https://www.benchchem.com/product/b15349187#basic-properties-of-nitron-cas-56195-26-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15349187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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